Cas no 1807312-45-3 (2,4-Dibromo-3-fluorocinnamic acid)

• Product Name: 2,4-Dibromo-3-fluorocinnamic acid
• CAS No: 1807312-45-3
• MF: C₉H₅Br₂FO₂
• MW: 323.941204786301
• CID: 4708204
• Update Time: 2025-07-20

2,4-Dibromo-3-fluorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-3-fluorocinnamic acid

• Inchi： 1S/C9H5Br2FO2/c10-6-3-1-5(2-4-7(13)14)8(11)9(6)12/h1-4H,(H,13,14)/b4-2+
• InChI Key： WFJIDTUANNBQKN-DUXPYHPUSA-N
• SMILES： BrC1C(=C(C=CC=1/C=C/C(=O)O)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Topological Polar Surface Area: 37.3

Additional information on 2,4-Dibromo-3-fluorocinnamic acid

Recent Advances in the Study of 2,4-Dibromo-3-fluorocinnamic Acid (CAS: 1807312-45-3) in Chemical Biology and Pharmaceutical Research

2,4-Dibromo-3-fluorocinnamic acid (CAS: 1807312-45-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This fluorinated cinnamic acid derivative has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. The unique structural features of this compound, characterized by the presence of bromine and fluorine substituents on the aromatic ring, contribute to its distinctive chemical and biological properties. Recent studies have explored its synthesis, reactivity, and potential therapeutic applications, making it a focal point in contemporary research.

One of the key areas of investigation has been the synthesis and optimization of 2,4-Dibromo-3-fluorocinnamic acid. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These advancements have facilitated the production of high-quality batches of the compound, enabling more detailed studies of its properties and applications. The compound's stability under various conditions has also been a subject of scrutiny, with findings suggesting its suitability for long-term storage and use in experimental settings.

In the realm of medicinal chemistry, 2,4-Dibromo-3-fluorocinnamic acid has been investigated for its potential as a bioactive scaffold. Preliminary studies indicate that it may exhibit inhibitory effects on specific enzymes and receptors involved in inflammatory and oncogenic pathways. For instance, recent in vitro assays have demonstrated its ability to modulate the activity of kinases and proteases, suggesting its utility in the development of targeted therapies. Furthermore, its fluorinated structure enhances its bioavailability and metabolic stability, making it an attractive candidate for further drug development.

Beyond its biological applications, 2,4-Dibromo-3-fluorocinnamic acid has also garnered attention in material science. Its unique electronic properties, attributed to the presence of halogen atoms, have been explored for the design of organic semiconductors and photovoltaic materials. Researchers have reported that the compound can serve as a building block for conjugated polymers, which are essential for the development of flexible electronics and energy storage devices. These findings highlight the versatility of 2,4-Dibromo-3-fluorocinnamic acid across multiple scientific disciplines.

In conclusion, the recent surge in research on 2,4-Dibromo-3-fluorocinnamic acid (CAS: 1807312-45-3) underscores its multifaceted potential in chemical biology and pharmaceutical sciences. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications in drug discovery and material science. As synthetic methodologies continue to evolve and biological assays become more sophisticated, this compound is poised to play a pivotal role in advancing scientific and technological innovation.